Cas no 394237-88-8 (3-ETHOXY-2-METHYL-6-(4-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YL)PHENOL)

• Product Name: 3-ETHOXY-2-METHYL-6-(4-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YL)PHENOL
• CAS No: 394237-88-8
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• CID: 2198907
• PubChem ID: 1322394
• Update Time: 2025-04-21

3-ETHOXY-2-METHYL-6-(4-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YL)PHENOL Chemical and Physical Properties

Names and Identifiers

• 3-ETHOXY-2-METHYL-6-(4-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YL)PHENOL
• 650-842-3
• 394237-88-8
• 3-ethoxy-2-methyl-6-[4-phenyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenol
• SR-01000444012
• EU-0006092
• Salor-int l249130-1ea
• SR-01000444012-1
• AKOS001631515

• Inchi： 1S/C19H17F3N2O2/c1-3-26-14-10-9-13(17(25)11(14)2)16-15(12-7-5-4-6-8-12)18(24-23-16)19(20,21)22/h4-10,25H,3H2,1-2H3,(H,23,24)
• InChI Key： IFUZWHRSAAJBSB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C2C=CC=CC=2)C(C2C=CC(=C(C)C=2O)OCC)=NN1)(F)F

Computed Properties

• Exact Mass: 362.12421228Da
• Monoisotopic Mass: 362.12421228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.1Ų